![molecular formula C20H15NO4 B262954 N-(3-phenoxyphenyl)-1,3-benzodioxole-5-carboxamide](/img/structure/B262954.png)
N-(3-phenoxyphenyl)-1,3-benzodioxole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-phenoxyphenyl)-1,3-benzodioxole-5-carboxamide, also known as CP 47,497 or simply CP, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. CP belongs to the family of compounds known as cannabinoids, which are derived from the Cannabis sativa plant. However, unlike natural cannabinoids, CP is a synthetic compound that is designed to mimic the effects of natural cannabinoids in the body.
Mechanism of Action
N-(3-phenoxyphenyl)-1,3-benzodioxole-5-carboxamide exerts its effects by binding to cannabinoid receptors in the body, specifically the CB1 and CB2 receptors. These receptors are found in various tissues throughout the body, including the brain, spinal cord, and immune system. When this compound binds to these receptors, it activates a signaling pathway that leads to various physiological and biochemical effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects in the body. These effects include analgesia, anti-inflammatory effects, neuroprotection, and anti-cancer properties. This compound has also been shown to affect various neurotransmitter systems in the brain, including dopamine, serotonin, and glutamate.
Advantages and Limitations for Lab Experiments
N-(3-phenoxyphenyl)-1,3-benzodioxole-5-carboxamide has several advantages as a research tool in the laboratory. It is a synthetic compound that is easy to produce and can be used as a standardized research tool. Additionally, this compound has been extensively studied and its effects are well-documented. However, there are also limitations to using this compound in the laboratory. This compound is a synthetic compound that may not accurately reflect the effects of natural cannabinoids in the body. Additionally, this compound may have off-target effects that could confound research results.
Future Directions
There are several future directions for research on N-(3-phenoxyphenyl)-1,3-benzodioxole-5-carboxamide. One area of research is the development of novel synthetic cannabinoids that have improved therapeutic properties. Another area of research is the development of new methods for synthesizing this compound and other synthetic cannabinoids. Additionally, there is a need for further research on the biochemical and physiological effects of this compound and other synthetic cannabinoids in the body. Finally, there is a need for clinical trials to evaluate the safety and efficacy of this compound and other synthetic cannabinoids in humans.
Synthesis Methods
N-(3-phenoxyphenyl)-1,3-benzodioxole-5-carboxamide is synthesized using a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 3-phenoxyphenylmagnesium bromide with 1,3-benzodioxole-5-carboxylic acid to form the corresponding carboxylic acid. This is followed by the conversion of the carboxylic acid to the corresponding acid chloride using thionyl chloride. Finally, the acid chloride is reacted with an amine to form the final product, this compound.
Scientific Research Applications
N-(3-phenoxyphenyl)-1,3-benzodioxole-5-carboxamide has been extensively studied for its potential therapeutic applications in various fields of medicine, including pain management, neuroprotection, and cancer treatment. This compound has been shown to have analgesic properties and can be used to alleviate pain in patients suffering from chronic pain conditions. This compound has also been shown to have neuroprotective effects and can be used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been shown to have anti-cancer properties and can be used to treat various types of cancer.
properties
Molecular Formula |
C20H15NO4 |
---|---|
Molecular Weight |
333.3 g/mol |
IUPAC Name |
N-(3-phenoxyphenyl)-1,3-benzodioxole-5-carboxamide |
InChI |
InChI=1S/C20H15NO4/c22-20(14-9-10-18-19(11-14)24-13-23-18)21-15-5-4-8-17(12-15)25-16-6-2-1-3-7-16/h1-12H,13H2,(H,21,22) |
InChI Key |
YPQMWOFQIHNEHS-UHFFFAOYSA-N |
SMILES |
C1OC2=C(O1)C=C(C=C2)C(=O)NC3=CC(=CC=C3)OC4=CC=CC=C4 |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C(=O)NC3=CC(=CC=C3)OC4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.